Cas no 2228182-37-2 (2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid)

• Product Name: 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid
• CAS No: 2228182-37-2
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 5879714
• PubChem ID: 165838494
• Update Time: 2025-05-19

2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid
• 2-[(4-methyl-1,3-thiazol-5-yl)oxy]acetic acid
• EN300-1767178
• 2228182-37-2

• Inchi： 1S/C6H7NO3S/c1-4-6(11-3-7-4)10-2-5(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： WWPWAXWTSGEMIJ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1OCC(=O)O

Computed Properties

• Exact Mass: 173.01466426g/mol
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid

Introduction to 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid (CAS No. 2228182-37-2)

2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid, identified by the CAS number 2228182-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of oxyacetic acids, which are known for their versatile applications in synthetic chemistry and drug development. The structural framework of this molecule incorporates a thiazole moiety, a heterocyclic compound that is widely recognized for its biological activity and role in medicinal chemistry.

The thiazole ring in 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid is a key feature that contributes to its unique chemical properties and potential biological functions. Thiazole derivatives have been extensively studied due to their presence in numerous naturally occurring compounds and their demonstrated efficacy in various therapeutic applications. The incorporation of a methyl group at the 4-position of the thiazole ring further modulates the electronic and steric properties of the molecule, influencing its reactivity and interaction with biological targets.

2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid exhibits a distinct chemical structure that positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of an oxyacetic acid functional group provides a reactive site for further chemical modifications, enabling the development of novel compounds with tailored biological activities. This flexibility makes it particularly useful in medicinal chemistry pipelines where structural diversification is crucial for optimizing drug-like properties.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives, including 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid. Research studies have highlighted the compound's ability to modulate various biological pathways, making it a promising candidate for therapeutic intervention. For instance, studies have indicated that thiazole-based compounds can exhibit anti-inflammatory, antimicrobial, and antioxidant properties. These findings underscore the importance of further investigating the biochemical mechanisms by which this class of compounds exerts its effects.

The synthesis of 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiazole ring into the oxyacetic acid backbone necessitates careful selection of reagents and catalysts to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in both academic research and industrial applications.

One of the most compelling aspects of 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid is its potential as a scaffold for drug discovery. By leveraging its structural features, chemists can design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. The combination of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates from libraries of thiazole-based compounds. This approach has led to several preclinical studies evaluating the efficacy and safety of novel derivatives derived from 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid.

The biological activity of 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid has been investigated across multiple disease models. Preliminary findings suggest that it may interact with key enzymes and receptors involved in metabolic disorders, inflammation, and cancer progression. These interactions are thought to be mediated by the compound's ability to modulate intracellular signaling pathways. Further research is needed to fully elucidate these mechanisms and to validate its therapeutic potential in vivo.

In conclusion, 2-(4-methyl-1,3-thiazol-5-yl)oxyacetic acid (CAS No. 2228182-37-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile intermediate and lead compound underscores its importance in ongoing drug development efforts. As research continues to uncover new applications for thiazole derivatives, compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.